Cas no 2484889-16-7 (4-[(4-Fluorophenyl)methyl]-1-methyl-yrazole)

• Product Name: 4-[(4-Fluorophenyl)methyl]-1-methyl-yrazole
• CAS No: 2484889-16-7
• MF: C₁₁H₁₁FN₂
• MW: 190.216845750809
• CID: 5075546
• Update Time: 2025-10-25

4-[(4-Fluorophenyl)methyl]-1-methyl-yrazole Chemical and Physical Properties

Names and Identifiers

• 4-[(4-Fluorophenyl)methyl]-1-methyl-yrazole

• Inchi： 1S/C11H11FN2/c1-14-8-10(7-13-14)6-9-2-4-11(12)5-3-9/h2-5,7-8H,6H2,1H3
• InChI Key： DZINENXSCLTOOC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC1C=NN(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 178
• XLogP3: 2.3
• Topological Polar Surface Area: 17.8

Additional information on 4-[(4-Fluorophenyl)methyl]-1-methyl-yrazole

Introduction to 4-[(4-Fluorophenyl)methyl]-1-methyl-yrazole (CAS No. 2484889-16-7)

4-[(4-Fluorophenyl)methyl]-1-methyl-yrazole, identified by the Chemical Abstracts Service Number (CAS No.) 2484889-16-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This yrazole derivative features a unique structural motif consisting of a fluorinated aromatic ring linked to a methyl-substituted yrazole core, which confers distinct chemical and biological properties. The presence of the fluorine atom at the para position of the phenyl ring enhances the compound's metabolic stability and binding affinity, making it a promising candidate for drug development.

The compound's significance lies in its potential applications across multiple therapeutic areas. Yrazole derivatives have been extensively studied for their pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural features of 4-[(4-Fluorophenyl)methyl]-1-methyl-yrazole suggest that it may interact with biological targets in novel ways, potentially leading to the discovery of new therapeutic agents. Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision, further validating its drug-like characteristics.

In the context of modern drug discovery, 4-[(4-Fluorophenyl)methyl]-1-methyl-yrazole represents an example of how structural modification can fine-tune pharmacological properties. The fluorine substituent not only improves lipophilicity but also modulates electronic effects, influencing both receptor binding and metabolic pathways. Such modifications are critical in optimizing lead compounds for clinical translation. For instance, studies have shown that fluorinated aromatic rings can enhance the bioavailability of small molecules by reducing their susceptibility to enzymatic degradation. This principle has been applied successfully in the development of antiviral and anticancer drugs.

The synthesis of 4-[(4-Fluorophenyl)methyl]-1-methyl-yrazole involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to construct the key functional groups efficiently. The use of palladium or copper catalysts allows for the formation of carbon-carbon bonds under mild conditions, minimizing side reactions and improving overall synthetic feasibility.

From a biological perspective, 4-[(4-Fluorophenyl)methyl]-1-methyl-yrazole has been investigated for its potential as an inhibitor of various enzymes and receptors implicated in human diseases. Yrazole derivatives are known to exhibit inhibitory activity against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which play crucial roles in inflammatory responses. Additionally, modifications at the yrazole core can alter interactions with protein targets, offering opportunities to develop selective inhibitors with reduced off-target effects.

Recent preclinical studies have highlighted the therapeutic potential of 4-[(4-Fluorophenyl)methyl]-1-methyl-yrazole in models of chronic inflammation and cancer. These studies suggest that the compound may disrupt signaling pathways involved in disease progression by modulating key transcription factors and growth factor receptors. The fluorine atom's ability to engage in hydrogen bonding with polar residues in protein binding pockets further enhances its interaction affinity. Such interactions are critical for designing molecules that can effectively compete with endogenous substrates or modulate enzyme activity.

The role of 4-[(4-Fluorophenyl)methyl]-1-methyl-yrazole in drug development is further underscored by its compatibility with structure-based drug design approaches. High-resolution crystal structures of protein targets complexed with yrazole derivatives have provided valuable insights into molecular recognition mechanisms. These structural data have been used to guide rational modifications aimed at improving potency and selectivity. For example, computational studies have predicted that subtle changes at the methyl-substituted yrazole core can significantly enhance binding affinity without compromising solubility or pharmacokinetic properties.

The compound's potential extends beyond traditional pharmaceutical applications into areas such as agrochemicals and material science. Fluorinated yrazoles exhibit unique physicochemical properties that make them suitable for developing advanced materials with tailored functionalities. For instance, they can be incorporated into polymers or coatings to enhance durability or chemical resistance under extreme conditions.

In conclusion, 4-[(4-Fluorophenyl)methyl]-1-methyl-yrazole (CAS No. 2484889-16-7) is a versatile compound with significant promise in pharmaceutical research and industrial applications. Its structural features enable interactions with biological targets that could lead to novel therapeutics for treating inflammation and cancer. Advances in synthetic chemistry and computational biology continue to refine our understanding of its potential, paving the way for innovative drug development strategies.